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Cat. No.: B019692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyl-1-octanol is a chiral alcohol with two enantiomers: (R)-6-methyl-1-octanol and (S)-6-

methyl-1-octanol. As with many chiral molecules, the biological activity of these enantiomers

can differ significantly due to their distinct three-dimensional arrangements, which dictates their

interaction with chiral biological targets such as enzymes and receptors.[1][2] This technical

guide provides an overview of the known biological activities of chiral 6-methyl-1-octanol,

focusing on its antimicrobial properties, effects on aquatic organisms, and potential interactions

with cellular signaling pathways. Due to a notable scarcity of specific quantitative data in

publicly available literature, this document will also outline established experimental protocols

for determining these biological activities.

Physicochemical Properties
A summary of the key physicochemical properties of the enantiomers of 6-methyl-1-octanol is

presented below.
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Property
(S)-(+)-6-Methyl-1-
octanol

(R)-(-)-6-Methyl-1-
octanol

Reference

Molecular Formula C₉H₂₀O C₉H₂₀O [3][4]

Molecular Weight 144.25 g/mol 144.25 g/mol [3][4]

CAS Number 110453-78-6 97730-24-0 [5]

Boiling Point 196.6 °C Not available [3]

Density 0.824 g/cm³ Not available [3]

Flash Point 79.5 °C Not available [3]

Antimicrobial Activity
(S)-(+)-6-Methyl-1-octanol has been reported to exhibit antimicrobial properties.[6] However,

specific quantitative data, such as Minimum Inhibitory Concentration (MIC) values against

various bacterial and fungal strains, are not readily available in the scientific literature. The

determination of MIC is a crucial step in evaluating the potential of a compound as an

antimicrobial agent.

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)
A standard method for determining the MIC of a compound is the broth microdilution assay.

Objective: To determine the lowest concentration of each enantiomer of 6-methyl-1-octanol that

inhibits the visible growth of a specific microorganism.

Materials:

(R)- and (S)-6-methyl-1-octanol

Bacterial or fungal strains of interest

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
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Sterile 96-well microplates

Spectrophotometer

Procedure:

Preparation of Stock Solutions: Prepare stock solutions of each enantiomer in a suitable

solvent (e.g., dimethyl sulfoxide, DMSO).

Serial Dilutions: Perform a two-fold serial dilution of each enantiomer in the appropriate broth

medium in the wells of a 96-well plate.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism to a final

concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Inoculation: Add the microbial inoculum to each well containing the diluted compound.

Controls: Include a positive control (microorganism in broth without the compound) and a

negative control (broth only).

Incubation: Incubate the plates at the optimal temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for bacteria).

MIC Determination: The MIC is determined as the lowest concentration of the compound at

which there is no visible growth of the microorganism. This can be assessed visually or by

measuring the optical density at 600 nm.

Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Ecotoxicity: Effects on Daphnia
(S)-6-Methyl-1-octanol has been identified as a metabolite of the water flea Daphnia pulex.[5]

This suggests a potential for interaction with aquatic ecosystems. Evaluating the

enantioselective toxicity of chiral compounds on aquatic organisms like Daphnia magna is

crucial for environmental risk assessment.

Experimental Protocol: Daphnia sp. Acute
Immobilisation Test (OECD 202)
This standard guideline is used to determine the acute toxicity of substances to Daphnia.

Objective: To determine the concentration of each enantiomer of 6-methyl-1-octanol that

causes immobilization in 50% of the exposed Daphnia (EC50) over a 48-hour period.

Materials:

(R)- and (S)-6-methyl-1-octanol

Daphnia magna neonates (<24 hours old)

Reconstituted freshwater medium

Glass test vessels

Procedure:

Test Solutions: Prepare a series of concentrations for each enantiomer in the freshwater

medium. A control group with medium only is also prepared.

Exposure: Introduce a set number of Daphnia neonates (e.g., 20 per concentration, divided

into four replicates of five) into each test vessel.

Incubation: Maintain the test vessels under controlled conditions (20 ± 1°C, 16-hour light/8-

hour dark cycle) for 48 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: At 24 and 48 hours, count the number of immobilized daphnids (those that are

unable to swim within 15 seconds after gentle agitation).

Data Analysis: Calculate the 48-hour EC50 value with confidence intervals using appropriate

statistical methods.

Logical Flow for Acute Immobilisation Test
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Caption: Logical flow for the Daphnia sp. acute immobilisation test.

Cytotoxicity
The potential for chiral 6-methyl-1-octanol to induce cytotoxicity is an important aspect of its

biological activity profile. Cell viability assays are commonly used to assess the cytotoxic

effects of compounds on cultured cells.

Experimental Protocol: MTT Assay for Cell Viability
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Objective: To determine the concentration of each enantiomer of 6-methyl-1-octanol that

reduces the viability of a cell line by 50% (IC50).

Materials:

(R)- and (S)-6-methyl-1-octanol

Mammalian cell line (e.g., HeLa, HepG2)

Cell culture medium and supplements
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MTT reagent

Solubilization solution (e.g., DMSO, acidified isopropanol)

Sterile 96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with a range of concentrations of each enantiomer.

Include a vehicle control (solvent used to dissolve the compound).

Incubation: Incubate the cells with the compounds for a specified period (e.g., 24, 48, or 72

hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Add the solubilization solution to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

MTT Assay Experimental Workflow
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Caption: Workflow of the MTT cytotoxicity assay.

Potential Signaling Pathway Interactions
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While direct evidence is lacking for 6-methyl-1-octanol, alcohols, in general, are known to

interact with various cellular signaling pathways. Two potential targets are Protein Kinase C

(PKC) and G-protein coupled receptors (GPCRs).

Protein Kinase C (PKC)
PKC is a family of protein kinase enzymes that are involved in controlling the function of other

proteins through the phosphorylation of hydroxyl groups of serine and threonine amino acid

residues on these proteins. Alcohols have been shown to modulate PKC activity.[5][7]

Hypothesized Interaction:
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Caption: Hypothesized modulation of PKC signaling by 6-methyl-1-octanol.

G-Protein Coupled Receptors (GPCRs)
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GPCRs are a large family of transmembrane receptors that sense molecules outside the cell

and activate inside signal transduction pathways and, ultimately, cellular responses. The

interaction of small molecules with GPCRs can be allosteric, meaning they bind to a site

distinct from the primary ligand binding site and modulate the receptor's function.

Potential Allosteric Modulation:
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Caption: Potential allosteric modulation of a GPCR by 6-methyl-1-octanol.

Conclusion and Future Directions
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The available information on the biological activity of chiral 6-methyl-1-octanol is limited. While

there are indications of antimicrobial properties and its presence as a metabolite in aquatic

organisms, a comprehensive, quantitative understanding of its enantioselective effects is

lacking. The experimental protocols provided in this guide offer a framework for future research

to elucidate the specific biological activities of the (R) and (S) enantiomers. Further

investigation is warranted to determine the MIC values against a broad panel of microbes, to

quantify the enantioselective toxicity in ecotoxicological models, and to explore the specific

molecular targets and signaling pathways modulated by each enantiomer. Such studies are

essential for a complete assessment of the pharmacological and environmental impact of chiral

6-methyl-1-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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